Cas no 2048228-25-5 (tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate)

• Product Name: tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate
• CAS No: 2048228-25-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 4710650
• Update Time: 2025-05-20

tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate
• REUNVCLBHFFYFH-SFYZADRCSA-N
• SB12780
• SB12779
• tert-butyl N-[cis-4-hydroxypiperidin-3-yl]carbamate
• tert-Butyl((3R,4S)-4-hydroxypiperidin-3-yl)carbamate
• tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-6-11-5-4-8(7)13/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： REUNVCLBHFFYFH-SFYZADRCSA-N
• SMILES： O[C@H]1CCNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 70.6

Additional information on tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate

Professional Introduction to Compound with CAS No. 2048228-25-5 and Product Name: *tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate*

The compound with CAS No. 2048228-25-5 and the product name tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development, particularly in the modulation of biological pathways associated with neurological and metabolic disorders.

The molecular structure of *tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate* incorporates a piperidine ring, which is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and selectivity. The presence of a hydroxyl group at the 4-position of the piperidine ring further increases the compound's potential for interactions with biological targets. This structural motif has been extensively studied for its role in enhancing the bioavailability and metabolic stability of drug candidates.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their versatile reactivity and biological activity. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention. The *tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate* derivative, with its specific substitution pattern, has shown promise in preclinical studies as a modulator of enzymes involved in neurotransmitter synthesis and degradation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that the piperidine ring and hydroxyl group combination can interact with specific neurotransmitter receptors, potentially leading to improved therapeutic outcomes. For instance, studies have suggested that analogs of this compound may have neuroprotective properties, making them attractive candidates for conditions such as Alzheimer's disease and Parkinson's disease.

The tert-butyl group in the molecule contributes to its stability and solubility characteristics, which are critical factors in drug formulation and delivery. This group helps to prevent unwanted degradation pathways while also enhancing the compound's ability to cross biological membranes. Such properties are essential for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of *tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate* with various biological targets more accurately. These computational models have been instrumental in optimizing the compound's structure to enhance its pharmacological profile. By leveraging machine learning algorithms, scientists have been able to identify key structural features that contribute to its biological activity, leading to more efficient drug discovery processes.

In addition to its potential in neurological applications, *tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate* has shown promise in addressing metabolic disorders. The compound's ability to modulate enzyme activity related to glucose metabolism has been particularly intriguing. Preclinical studies have demonstrated that it can influence key enzymes involved in glycogen synthesis and breakdown, potentially offering a new therapeutic approach for conditions such as type 2 diabetes.

The synthesis of *tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate* presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and chiral resolution have enabled researchers to obtain high-purity enantiomers, which are crucial for ensuring the efficacy and safety of drug candidates.

The pharmacokinetic properties of *tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate* have also been thoroughly investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for oral administration, which would significantly improve patient compliance compared to injectable therapies.

As research continues to uncover new applications for this compound, it is likely that *tert-butyl N-[cis-4-hydroxy-3-piperidyl]carbamate* will play an increasingly important role in both academic research and clinical development. Its unique structural features and versatile biological activity make it a valuable tool for scientists exploring novel therapeutic strategies across multiple disease areas.